Cas no 2229126-47-8 (4-(1,3-benzothiazol-2-yl)-1,1-difluoro-2-methylbutan-2-amine)

• Product Name: 4-(1,3-benzothiazol-2-yl)-1,1-difluoro-2-methylbutan-2-amine
• CAS No: 2229126-47-8
• MF: C₁₂H₁₄F₂N₂S
• MW: 256.314768314362
• CID: 6607459
• PubChem ID: 165681758
• Update Time: 2025-10-21

4-(1,3-benzothiazol-2-yl)-1,1-difluoro-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-benzothiazol-2-yl)-1,1-difluoro-2-methylbutan-2-amine
• EN300-1961902
• 2229126-47-8

• Inchi： 1S/C12H14F2N2S/c1-12(15,11(13)14)7-6-10-16-8-4-2-3-5-9(8)17-10/h2-5,11H,6-7,15H2,1H3
• InChI Key： ASGVJLHRBOHUJA-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1CCC(C)(C(F)F)N

Computed Properties

• Exact Mass: 256.08457595g/mol
• Monoisotopic Mass: 256.08457595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.2Ų

Additional information on 4-(1,3-benzothiazol-2-yl)-1,1-difluoro-2-methylbutan-2-amine

4-(1,3-Benzothiazol-2-yl)-1,1-difluoro-2-methylbutan-2-amine

The compound 4-(1,3-benzothiazol-2-yl)-1,1-difluoro-2-methylbutan-2-amine (CAS No. 2229126-47-8) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzothiazole moiety with a difluorinated amine group. The benzothiazole ring system is known for its aromatic stability and electronic properties, making it a valuable component in the design of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. The benzothiazole group is recognized for its ability to act as a bioisostere, providing structural diversity in drug design. The difluorinated amine group further enhances the compound's pharmacokinetic properties, such as solubility and metabolic stability. Researchers have explored its use in the creation of kinase inhibitors and other enzyme-targeting molecules, demonstrating its versatility in medicinal chemistry.

In addition to its pharmaceutical applications, 4-(1,3-benzothiazol-2-yl)-1,1-difluoro-2-methylbutan-2-amine has shown promise in materials science. Its electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent advancements in thin-film transistor technology have utilized this compound as a key component due to its ability to modulate charge transport properties effectively.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of fluorine atoms into the structure is achieved through selective fluorination reactions, ensuring high yields and purity. This approach not only enhances the compound's stability but also allows for fine-tuning of its physical and chemical properties.

From an environmental standpoint, the compound's biodegradability and eco-friendly synthesis methods have been subjects of recent research. Scientists are exploring ways to minimize the environmental impact of its production by employing green chemistry principles. These efforts aim to reduce waste generation and energy consumption during the manufacturing process.

In conclusion, 4-(1,3-benzothiazol-2-yl)-1,1-difluoro-2-methylbutan-2-amine (CAS No. 2229126-47-8) stands out as a versatile and innovative molecule with wide-ranging applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing both medicinal chemistry and materials science.